Ethyl 5-methoxy-1H-pyrrolo[2,3-b]pyridine-2-carboxylate

• IUPAC Name: ethyl 5-methoxy-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
• InChI: InChI=1S/C11H12N2O3/c1-3-16-11(14)9-5-7-4-8(15-2)6-12-10(7)13-9/h4-6H,3H2,1-2H3,(H,12,13)
• InChI Key: IAFMEMVTCGKXEB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=CC(=CN=C2N1)OC
• Molecular Formula: C11H12N2O3
• Molecular Weight: 220.22 g/mol

Description

“Ethyl 5-methoxy-1H-pyrrolo[2,3-b]pyridine-2-carboxylate” is a chemical compound. It is a derivative of 1H-pyrrolo[2,3-b]pyridine, which has been reported to have potent activities against FGFR1, 2, and 3.

Synthesis Analysis

The synthesis of 1H-pyrrolo[2,3-b]pyridine derivatives, including “this compound”, involves a series of chemical reactions. The specific synthesis process for this compound is not detailed in the available resources.

Scientific Research Applications

Synthesis and Antibacterial Activity

• Ethyl 5-methoxy-1H-pyrrolo[2,3-b]pyridine-2-carboxylate has been synthesized starting from related pyrrole compounds, with applications in the development of antibacterial agents. One compound in this series demonstrated notable in vitro antibacterial activity, highlighting its potential for medicinal chemistry applications (Toja et al., 1986).

Synthesis of Complex Alkaloid Structures

• This compound is also utilized in the synthesis of complex alkaloid structures. For instance, it has been used in the development of pyrido[4,3,2-mn]pyrrolo[3,2,1-de]acridine skeleton of marine alkaloids, demonstrating its versatility in organic synthesis (Radchenko et al., 2006).

Microwave-Assisted Synthesis

• The compound's derivates have been synthesized using microwave-assisted techniques. This method provides a rapid and efficient approach to producing various derivatives, useful in exploring new chemical entities (Milosevic et al., 2015).

X-ray Crystallography Studies

• This compound has been subjected to X-ray crystallography to determine its molecular and crystal structures. This is crucial for understanding its chemical behavior and potential applications (Kaigorodova et al., 2004).

Synthesis of Antihypertensive Agents

• Derivatives of this compound have been synthesized with the expectation of them having antihypertensive activity. This demonstrates its potential in the development of new therapeutic agents (Kumar & Mashelker, 2006).

Novel Synthetic Routes

• Novel synthetic routes using this compound have been developed for creating diverse pyrrolopyridine derivatives. This opens up new avenues for chemical synthesis and drug development (Brodrick & Wibberley, 1975).

Mechanism of Action

Target of Action

Compounds with similar structures have been known to interact with various enzymes and receptors, influencing cellular processes .

Mode of Action

It’s worth noting that the presence of the methoxy group at certain positions in similar compounds has been shown to influence their potency and cellular activity .

Biochemical Pathways

Compounds with similar structures have been known to affect various biochemical pathways, leading to a range of downstream effects .

Result of Action

Similar compounds have been known to exhibit a range of biological activities, including anti-inflammatory, analgesic, and anticancer effects .